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Compound of Interest

Compound Name: MeOSuc-Ala-Ala-Pro-Val-PNA

Cat. No.: B058220 Get Quote

Introduction
N-Methoxysuccinyl-L-Alanyl-L-Alanyl-L-Prolyl-L-Valine p-nitroanilide, commonly abbreviated as

MeOSuc-Ala-Ala-Pro-Val-pNA or MeOSuc-AAPV-pNA, is a highly sensitive and specific

chromogenic substrate primarily utilized for the kinetic analysis of elastase enzymes,

particularly human neutrophil elastase (HNE), also known as human leukocyte elastase (HLE).

[1][2] Its high specificity and solubility make it an invaluable tool in both basic research and

drug development for studying proteolytic activity and screening for potential enzyme inhibitors.

[1]

This peptide derivative is designed to be selectively cleaved by elastase, releasing the

chromophore p-nitroaniline (pNA).[1] The rate of pNA release can be monitored

spectrophotometrically, providing a direct measure of enzymatic activity.[1] This guide provides

a comprehensive overview of the technical details required for the effective use of MeOSuc-
Ala-Ala-Pro-Val-pNA in a research setting.

Chemical and Physical Properties
MeOSuc-Ala-Ala-Pro-Val-pNA is a synthetic peptide with a methoxysuccinyl group at the N-

terminus and a p-nitroanilide group at the C-terminus of the valine residue. The

methoxysuccinyl group enhances the solubility of the peptide.
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Property Value Reference

CAS Number 70967-90-7 --INVALID-LINK--

Molecular Formula C₂₇H₃₈N₆O₉ --INVALID-LINK--

Molecular Weight 590.63 g/mol --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Purity ≥98% (by HPLC) --INVALID-LINK--

Solubility
DMSO (20 mM), DMF (5

mg/mL), Ethanol (1 mg/mL)

--INVALID-LINK--, --INVALID-

LINK--

Storage

Store at -20°C or below. Stock

solutions are stable for up to 3

months at -20°C.

--INVALID-LINK--

Mechanism of Action
MeOSuc-Ala-Ala-Pro-Val-pNA serves as a substrate for serine proteases, with a high degree

of specificity for elastases. The enzyme catalyzes the hydrolytic cleavage of the amide bond

between the valine residue and the p-nitroaniline moiety. This reaction releases p-nitroaniline, a

yellow chromophore that can be quantified by measuring its absorbance at approximately 405-

410 nm. The rate of increase in absorbance is directly proportional to the elastase activity

under appropriate assay conditions.
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Reactants

Products

MeOSuc-Ala-Ala-Pro-Val-pNA
(Colorless)

Human Neutrophil Elastase

MeOSuc-Ala-Ala-Pro-Val

Hydrolysis

p-nitroaniline
(Yellow, Absorbs at 405-410 nm)

Release
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Preparation

Assay Execution

Data Analysis

Prepare Assay Buffer,
Substrate Solution (0.2 mM),

and Enzyme Dilutions

Equilibrate Spectrophotometer
and Substrate to 25°C

Add Enzyme to Substrate
and Mix

Record Absorbance at 410 nm
over Time

Plot Absorbance vs. Time

Determine Linear Rate (ΔA/min)

Calculate Enzyme Activity
using Beer-Lambert Law

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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